Cas no 2171967-15-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171967-15-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6567990
• PubChem ID: 165534674
• Update Time: 2025-08-05

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3,3-dimethylbutanoic acid
• EN300-1560997
• 2171967-15-8

• Inchi： 1S/C26H32N2O5/c1-25(2,14-23(30)31)16-27-22(29)13-26(3,4)28-24(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,13-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RPMRDMMARGGKOI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2171967-15-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2171967-15-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. Researchers and manufacturers are increasingly focusing on this compound due to its role in creating custom peptides, which are pivotal in developing therapeutic agents and biomarkers.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid features an Fmoc group, a cornerstone in modern peptide chemistry. This protective group is highly valued for its stability under basic conditions and ease of removal under mild conditions, making it indispensable in automated peptide synthesizers. With the growing demand for precision medicine and personalized therapeutics, the need for high-purity Fmoc-amino acids like this compound has surged. Its application extends to cancer research, where modified peptides are used to target specific cellular pathways.

From a synthetic chemistry perspective, the compound’s 3,3-dimethylbutanoic acid moiety offers unique steric properties, enabling the design of peptides with enhanced metabolic stability. This attribute is critical in addressing challenges like proteolytic degradation, a common hurdle in peptide-based drug development. Recent studies highlight its utility in creating peptide inhibitors for enzymes involved in inflammatory diseases, aligning with the global focus on anti-inflammatory therapeutics.

The pharmaceutical industry is also exploring this compound for drug conjugate applications, particularly in antibody-drug conjugates (ADCs). Its compatibility with click chemistry and other bioconjugation techniques makes it a versatile building block. Furthermore, the rise of AI-driven drug design has amplified interest in such specialty chemicals, as they enable rapid prototyping of novel bioactive molecules.

Quality and regulatory compliance are paramount for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid. Reputable suppliers adhere to GMP standards and provide detailed analytical certificates (CoA), ensuring suitability for preclinical research. As the market for peptide therapeutics expands—projected to exceed $50 billion by 2030—this compound is poised to play a pivotal role in advancing biopharmaceutical innovations.

In summary, CAS No. 2171967-15-8 represents a critical tool for researchers tackling drug delivery challenges and exploring next-generation biologics. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in modern life sciences. For those seeking to optimize peptide stability or engineer targeted therapies, this compound offers a robust solution backed by cutting-edge science.